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Compound of Interest

Compound Name: N-hydroxytetrachlorophthalimide

Cat. No.: B1584763 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Chemical Identity
N-hydroxytetrachlorophthalimide is a potent reagent extensively utilized in modern organic

synthesis. Its robust chemical properties make it an invaluable tool in the development of novel

pharmaceuticals, agrochemicals, and advanced materials. This guide provides an in-depth

overview of its chemical identity, properties, and key applications, with a focus on its utility for

research and development professionals.

Chemical Identifiers
The unambiguous identification of chemical compounds is critical for regulatory compliance,

safety, and reproducibility in research. N-hydroxytetrachlorophthalimide is most definitively

identified by its CAS number.
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Identifier Value Citation

CAS Number 85342-65-0 [1][2][3]

MDL Number MFCD29088000 [1][3]

PubChem Substance ID 329772721 [3][4]

EC Number Not available in search results

Reaxys Registry Number 236019

Synonyms
N-hydroxytetrachlorophthalimide is known by several synonyms in the chemical literature

and commercial catalogs. Awareness of these alternative names is crucial for conducting

comprehensive literature searches and sourcing the reagent.

4,5,6,7-Tetrachloro-2-hydroxy-1H-isoindole-1,3(2H)-dione[1][5]

Tetrachloro-N-hydroxyphthalimide[1][5]

4,5,6,7-Tetrachloro-2-hydroxyisoindoline-1,3-dione[2]

3,4,5,6-Tetrachloro-N-hydroxyphthalimide[2]

TCNHPI[2][4]

Physicochemical and Spectroscopic Data
The following table summarizes the key physicochemical properties of N-
hydroxytetrachlorophthalimide. This data is essential for designing experiments, ensuring

safe handling, and predicting its behavior in various chemical systems.
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Property Value Citation

Molecular Formula C₈HCl₄NO₃ [1][3]

Molecular Weight 300.91 g/mol [1][3]

Appearance
White to off-white or yellowish

powder/crystal
[1][2]

Melting Point 253 - 255 °C [1]

Purity ≥ 97% or >98.0% (HPLC) [1][2]

Solubility

Soluble in polar organic

solvents such as DMF and

DMSO; sparingly soluble in

water.

[6]

Storage Conditions

Store at room temperature,

under inert gas, in a cool, dry,

well-ventilated area away from

light and moisture.

[1][6]

Applications in Research and Development
N-hydroxytetrachlorophthalimide (TCNHPI) is a versatile reagent with a wide range of

applications, primarily stemming from its ability to act as a precursor to redox-active esters and

its role in oxidation chemistry.[4][7]

Cross-Coupling Reactions: TCNHPI is instrumental in the formation of redox-active esters

from carboxylic acids. These esters are highly effective coupling partners in nickel-catalyzed

reactions, enabling the formation of carbon-carbon bonds, such as in the coupling of alkyl

carboxylic acids with boronic acids or aryl zinc reagents.[4]

C-H Functionalization: A notable application is in the electrochemical allylic C-H oxidation, a

method developed by the Baran group.[4][8] This provides a more sustainable and scalable

alternative to traditional methods that often rely on toxic or precious metal reagents.[4]

Oxidation Catalysis: In conjunction with co-catalysts like 1,4-diamino-2,3-

dichloroanthraquinone (DADCAQ), TCNHPI forms an efficient metal-free system for the
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aerobic oxidation of aromatic hydrocarbons.[4][9]

Pharmaceutical and Agrochemical Synthesis: Its role as a powerful oxidizing agent and an

intermediate makes it valuable in the synthesis of complex molecules for the pharmaceutical

and agrochemical industries.[1][6] It has potential applications in drug formulation to create

compounds with improved bioavailability.[1]

Polymer Chemistry: TCNHPI serves as an intermediate in the synthesis of polymers,

contributing to materials with enhanced properties such as thermal stability and flame

retardancy due to its high chlorine content.[1][9]

Experimental Protocols
While specific experimental conditions can vary based on the substrate and desired outcome,

the following provides a generalized protocol for a key application of N-
hydroxytetrachlorophthalimide: the synthesis of a redox-active ester for cross-coupling

reactions.

Generalized Protocol for the Synthesis of a Redox-
Active Ester
This protocol outlines the condensation reaction between a carboxylic acid and N-
hydroxytetrachlorophthalimide to form a redox-active ester.

Materials:

Carboxylic acid of interest

N-hydroxytetrachlorophthalimide (TCNHPI)

N,N'-Dicyclohexylcarbodiimide (DCC) or another suitable coupling agent

Anhydrous solvent (e.g., Dichloromethane, Tetrahydrofuran)

Inert gas atmosphere (e.g., Nitrogen, Argon)

Procedure:
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Reaction Setup: In a flame-dried, round-bottom flask under an inert atmosphere, dissolve the

carboxylic acid (1.0 equivalent) and N-hydroxytetrachlorophthalimide (1.1 equivalents) in

the anhydrous solvent.

Addition of Coupling Agent: To the stirred solution, add the coupling agent (e.g., DCC, 1.1

equivalents) portion-wise at 0 °C.

Reaction: Allow the reaction mixture to warm to room temperature and stir for a specified

time (typically 2-12 hours), monitoring the reaction progress by Thin Layer Chromatography

(TLC).

Work-up: Upon completion, filter the reaction mixture to remove the urea byproduct (if DCC

is used). The filtrate is then typically washed with an aqueous solution (e.g., saturated

sodium bicarbonate, brine), dried over an anhydrous salt (e.g., MgSO₄), filtered, and the

solvent is removed under reduced pressure.

Purification: The crude redox-active ester can be purified by column chromatography on

silica gel or by recrystallization to yield the final product.

Visualized Workflows and Pathways
To better illustrate the utility of N-hydroxytetrachlorophthalimide in a practical research

context, the following diagrams depict a logical workflow for its application in a nickel-catalyzed

cross-coupling reaction.
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Starting Materials:
- Carboxylic Acid (R-COOH)

- N-Hydroxytetrachlorophthalimide (TCNHPI)

Condensation Reaction
(e.g., with DCC)

Redox-Active Ester (RAE)
Formation

Activation of
Carboxylic Acid

Nickel-Catalyzed
Cross-Coupling

Final Product:
Coupled Molecule (R-R')

C-C Bond
Formation

Coupling Partner:
- Boronic Acid (R'-B(OH)₂)

- Nickel Catalyst
- Ligand/Base

Click to download full resolution via product page

Caption: Workflow for Redox-Active Ester Synthesis and Cross-Coupling.

The following diagram illustrates the logical relationship of N-hydroxytetrachlorophthalimide
to its applications.
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Caption: Key Application Areas of N-Hydroxytetrachlorophthalimide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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